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Compound of Interest

Compound Name: Cy3.5 alkyne

Cat. No.: B12375166 Get Quote

For researchers, scientists, and drug development professionals, the precise and efficient

labeling of biomolecules is paramount for accurate detection and analysis. The copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a

robust and bio-orthogonal method for attaching fluorescent probes to target molecules.[1][2][3]

This guide provides a quantitative comparison of Cy3.5 alkyne, a popular orange-red

fluorescent probe, with other common fluorescent alkynes, supported by experimental

protocols and data.

Cy3.5 is a cyanine dye noted for its bright fluorescence and high photostability.[4] A key

advantage of Cy3.5, and the related Cy3, is its tendency to exhibit an anomalous enhancement

in fluorescence upon covalent attachment to proteins.[5] This contrasts with longer-wavelength

cyanine dyes like Cy5 and Cy7, which often suffer from fluorescence quenching when

conjugated to proteins at high dye-to-protein ratios.

Comparative Analysis of Fluorescent Alkyne Probes
The choice of a fluorescent probe depends on several factors, including the specific

application, the instrumentation available, and the spectral properties of the dye. The following

table summarizes the key characteristics of Cy3.5 alkyne and compares it with other widely

used alternatives.
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Parameter Cy3.5 Alkyne Cy3 Alkyne Cy5 Alkyne
Alexa Fluor™
555 Alkyne

Excitation Max

(nm)
~581 ~553 ~646 ~555

Emission Max

(nm)
~596 ~569 ~662 ~565

**Molar

Extinction

Coefficient

(cm⁻¹M⁻¹) **

~150,000 ~150,000 ~250,000 ~150,000

Quantum Yield ~0.15 (free dye) ~0.15 (free dye) ~0.20 (free dye) ~0.10 (free dye)

Performance

upon

Conjugation

Fluorescence

enhancement

observed with

proteins.

Fluorescence

enhancement

observed with

proteins.

Prone to

quenching at

high labeling

densities.

Generally high

photostability

and pH

insensitivity.

Color Orange-Red Orange Far-Red Orange

Note: Molar extinction coefficient and quantum yield values are representative and can vary

depending on the solvent and conjugation state.

Experimental Protocols
Quantifying the labeling efficiency involves a carefully executed experimental workflow, from

the labeling reaction itself to the final calculation of the degree of labeling.

Diagram of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction
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Reactants

Azide-Modified
Biomolecule

Cu(I) Catalyst
(e.g., CuSO4 + Na-Ascorbate)

Cy3.5 Alkyne

Fluorescently Labeled
Bioconjugate

Stable Triazole Linkage
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Start: Prepare Azide-Modified
Biomolecule & Reagents

Perform CuAAC Reaction
with Cy3.5 Alkyne

Purify Labeled Conjugate
(e.g., Size-Exclusion Chromatography)

Measure Absorbance
(A280 and A581)

Calculate Degree of Labeling (DOL)

End: Quantified
Labeled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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